Cas no 2228351-56-0 (5-cyclopentyl-2,2-dimethylpentanoic acid)
5-cyclopentyl-2,2-dimethylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-cyclopentyl-2,2-dimethylpentanoic acid
- 2228351-56-0
- EN300-1819599
-
- Inchi: 1S/C12H22O2/c1-12(2,11(13)14)9-5-8-10-6-3-4-7-10/h10H,3-9H2,1-2H3,(H,13,14)
- InChI Key: HUAUXQQSJDOARM-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)CCCC1CCCC1)=O
Computed Properties
- Exact Mass: 198.161979940g/mol
- Monoisotopic Mass: 198.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 37.3Ų
5-cyclopentyl-2,2-dimethylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1819599-0.05g |
5-cyclopentyl-2,2-dimethylpentanoic acid |
2228351-56-0 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1819599-0.1g |
5-cyclopentyl-2,2-dimethylpentanoic acid |
2228351-56-0 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1819599-0.25g |
5-cyclopentyl-2,2-dimethylpentanoic acid |
2228351-56-0 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1819599-0.5g |
5-cyclopentyl-2,2-dimethylpentanoic acid |
2228351-56-0 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1819599-1.0g |
5-cyclopentyl-2,2-dimethylpentanoic acid |
2228351-56-0 | 1g |
$1057.0 | 2023-06-03 | ||
| Enamine | EN300-1819599-2.5g |
5-cyclopentyl-2,2-dimethylpentanoic acid |
2228351-56-0 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1819599-5.0g |
5-cyclopentyl-2,2-dimethylpentanoic acid |
2228351-56-0 | 5g |
$3065.0 | 2023-06-03 | ||
| Enamine | EN300-1819599-10.0g |
5-cyclopentyl-2,2-dimethylpentanoic acid |
2228351-56-0 | 10g |
$4545.0 | 2023-06-03 | ||
| Enamine | EN300-1819599-1g |
5-cyclopentyl-2,2-dimethylpentanoic acid |
2228351-56-0 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1819599-5g |
5-cyclopentyl-2,2-dimethylpentanoic acid |
2228351-56-0 | 5g |
$2650.0 | 2023-09-19 |
5-cyclopentyl-2,2-dimethylpentanoic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 5-cyclopentyl-2,2-dimethylpentanoic acid
Introduction to 5-cyclopentyl-2,2-dimethylpentanoic acid (CAS No: 2228351-56-0)
5-cyclopentyl-2,2-dimethylpentanoic acid, identified by the Chemical Abstracts Service registry number CAS No: 2228351-56-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of branched-chain carboxylic acids, characterized by a cyclopentyl substituent and a highly substituted pentanoic acid backbone. The unique structural motif of this molecule positions it as a valuable intermediate in the synthesis of more complex pharmacophores, making it a subject of interest for medicinal chemists and synthetic organic chemists alike.
The structural framework of 5-cyclopentyl-2,2-dimethylpentanoic acid consists of a cyclopentyl ring attached to a five-carbon chain with two methyl groups at the second carbon position. This configuration imparts steric hindrance and electronic properties that can influence its reactivity and biological activity. The presence of the carboxylic acid functional group at one end of the molecule further enhances its utility as a synthetic building block, enabling various transformations such as esterification, amidation, and reduction.
In recent years, there has been growing interest in the development of novel molecules with potential therapeutic applications. 5-cyclopentyl-2,2-dimethylpentanoic acid has been explored as a precursor in the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory pathways. The cyclopentyl moiety is known to contribute to metabolic stability and oral bioavailability, which are critical factors in drug design. Additionally, the branched structure can mimic natural product scaffolds, providing a basis for structure-activity relationship (SAR) studies.
One of the most compelling aspects of 5-cyclopentyl-2,2-dimethylpentanoic acid is its role in the development of novel heterocyclic compounds. Researchers have leveraged its structural features to construct fused rings systems, which are prevalent in many biologically active molecules. For instance, functionalization at the carboxylic acid group followed by cyclization reactions has led to the discovery of new derivatives with enhanced binding affinity to biological targets. These derivatives have shown promise in preclinical studies as potential candidates for treating conditions such as pain and inflammation.
The synthesis of 5-cyclopentyl-2,2-dimethylpentanoic acid itself presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences that require precise control over reaction conditions to achieve high yields and enantiopurity. Advances in catalytic methods, particularly transition metal-catalyzed reactions, have provided more efficient pathways for constructing this molecule. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the cyclopentyl group efficiently while maintaining regioselectivity.
Recent studies have also highlighted the potential of 5-cyclopentyl-2,2-dimethylpentanoic acid in materials science applications beyond pharmaceuticals. Its unique structural features make it a candidate for designing novel polymers and coatings with tailored mechanical properties. The incorporation of this compound into polymer matrices can lead to materials with improved thermal stability and resistance to degradation, which are desirable traits for industrial applications.
The biological activity of derivatives of 5-cyclopentyl-2,2-dimethylpentanoic acid has been extensively studied in vitro and in vivo. Initial pharmacological screening has revealed that certain derivatives exhibit inhibitory effects on enzymes involved in inflammatory pathways. These findings have spurred further research into optimizing these compounds for therapeutic use. Additionally, computational modeling techniques have been used to predict how modifications to the core structure might enhance biological activity or reduce off-target effects.
In conclusion,5-cyclopentyl-2,2-dimethylpentanoic acid (CAS No: 2228351-56-0) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules and advanced materials. As research continues to uncover new synthetic methodologies and biological functions,5-cyclopentyl-2,2-dimethylpentanoic acid is poised to remain at the forefront of chemical innovation.
2228351-56-0 (5-cyclopentyl-2,2-dimethylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)